3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one

• IUPAC Name: 5-morpholin-4-yl-1-phenyl-2,3-dihydropyridin-6-one
• InChI: InChI=1S/C15H18N2O2/c18-15-14(16-9-11-19-12-10-16)7-4-8-17(15)13-5-2-1-3-6-13/h1-3,5-7H,4,8-12H2
• InChI Key: HGMFSMSQCXEVOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C(=C1)N2CCOCC2)C3=CC=CC=C3
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. Also known as MPDP, this compound is a dihydropyridine derivative that has been synthesized through a specific method. In

Scientific Research Applications

Synthesis and Structural Importance

3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one serves as a crucial intermediate in the synthesis of various biologically active compounds. It has been synthesized through a series of steps, including rearrangement, condensation, and nucleophilic substitution reactions, with its structure confirmed through NMR and MS spectrum. This compound is notably significant in cancer research due to its role in the synthesis of small molecule anticancer drugs. Moreover, its derivatives exhibit potential biological activities, highlighting its importance in medicinal chemistry (Wang et al., 2016).

X-Ray Powder Diffraction Analysis

The compound has been subject to X-ray powder diffraction analysis to determine its crystalline structure and purity. Reports confirm the absence of detectable impurities, ensuring its quality for further applications in research and drug development (Qing Wang et al., 2016).

Biological Activity and Therapeutic Applications

Antitumor Activity

Some derivatives of 3-Morpholino-1-phenyl-5,6-dihydropyridin-2(1H)-one have shown promising antitumor activity against specific cancer cell lines. This positions the compound as a valuable entity in the development of new anticancer drugs. The synthesis of these derivatives and their subsequent testing on cell lines such as human lung cancer and human hepatocellular carcinoma have paved the way for new therapeutic agents (S. M. Gomha et al., 2018).

Material Science and Engineering

Characterization and Engineering Applications

The compound and its derivatives have been characterized using techniques such as infrared spectroscopy, nuclear magnetic resonance, and X-ray diffraction. These characterizations are crucial for understanding the compound's properties and potential applications in material science. For instance, its use in engineering applications like molecular docking simulations suggests its versatility beyond biological systems (Xiao-fang Ding & Xiao Zhong, 2022).